2-((4-((4-Bromophenyl)sulfonyl)-2-(furan-2-yl)oxazol-5-yl)thio)-1-phenylethanone

• IUPAC Name: 2-[[4-(4-bromophenyl)sulfonyl-2-(furan-2-yl)-1,3-oxazol-5-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C21H14BrNO5S2/c22-15-8-10-16(11-9-15)30(25,26)20-21(28-19(23-20)18-7-4-12-27-18)29-13-17(24)14-5-2-1-3-6-14/h1-12H,13H2
• InChI Key: RFQZWTPIBOEPIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=C(N=C(O2)C3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C21H14BrNO5S2
• Molecular Weight: 504.4 g/mol

Description

2-((4-((4-Bromophenyl)sulfonyl)-2-(furan-2-yl)oxazol-5-yl)thio)-1-phenylethanone, also known as BSK146, is a chemical compound that has gained attention for its potential use in scientific research. This compound has been studied for its mechanism of action and its physiological effects, and has shown promise as a tool for understanding certain biological processes.

Scientific Research Applications

Synthesis and Characterization

• A novel series of 4-arylsulfonyl-1,3-oxazoles, which includes compounds structurally related to the specified chemical, have been synthesized and characterized through various spectroscopic techniques. These compounds showed potential anticancer activities against different cancer cell lines, suggesting their relevance in developing new antitumor agents (Zyabrev et al., 2022).

Molecular Structure and Analysis

• The compound (±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol, which shares a similar structural framework with the mentioned chemical, was synthesized and characterized using various spectroscopic methods. This study contributes to understanding the molecular structure and properties of such compounds (Vorga & Badea, 2021).

Potential Biological Activities

• Research on new 2-(4-(4-bromophenylsulfonyl)phenyl)-4-arylidene-oxazol-5(4H)-ones, which are structurally related, has shown promising analgesic activity. These studies contribute to understanding the biological activities of similar compounds and their potential therapeutic applications (Bărbuceanu et al., 2020).

Novel Synthetic Pathways

• Studies on derivatives of furan, such as ethynylation of 2-(furan-2-yl)- and 2-(thiophen-2-yl)pyrroles, provide insights into novel synthetic pathways that could be applicable to the synthesis of the compound . These findings are valuable for advancing synthetic chemistry techniques (Sobenina et al., 2014).

Advanced Analytical Methods

• The development of an HPLC-DAD method for the determination of piperidinium 2-((5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate, a compound with a similar structure, illustrates the advanced analytical methods available for analyzing such chemicals. This showcases the importance of precise analytical techniques in pharmaceutical research (Varynskyi et al., 2017).